Cas no 872612-91-4 (N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide
• CAS No: 872612-91-4
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 6173649
• PubChem ID: 7205133
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide
• CHEBI:107483
• AB00677353-01
• N-(1,3-benzodioxol-5-yl)-3-[(2-methoxyacetyl)amino]-1-benzofuran-2-carboxamide
• SMR000641351
• Q27185802
• N-(1,3-benzodioxol-5-yl)-3-[(2-methoxy-1-oxoethyl)amino]-2-benzofurancarboxamide
• F1883-1389
• N-(benzo[d][1,3]dioxol-5-yl)-3-(2-methoxyacetamido)benzofuran-2-carboxamide
• HMS2934A17
• MLS001167059
• 872612-91-4
• CHEMBL1498960
• AKOS024617380

• Inchi： 1S/C19H16N2O6/c1-24-9-16(22)21-17-12-4-2-3-5-13(12)27-18(17)19(23)20-11-6-7-14-15(8-11)26-10-25-14/h2-8H,9-10H2,1H3,(H,20,23)(H,21,22)
• InChI Key： VWJSKICDWRRKPJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCO2)=O)NC(COC)=O

Computed Properties

• Exact Mass: 368.10083623g/mol
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide

N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 872612-91-4): A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 872612-91-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzodioxole and benzofuran, two important heterocyclic systems with a wide range of biological activities. The unique structural features of this compound, including the methoxyacetamido and benzodioxolyl substituents, contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The benzodioxole moiety is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit potent biological activities such as anti-inflammatory, analgesic, and antiviral properties. The presence of this moiety in N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide suggests that the compound may possess similar therapeutic effects. Additionally, the benzofuran ring system is another key structural element that has been extensively studied for its diverse pharmacological activities, including antioxidant, anticancer, and neuroprotective properties.

The methoxyacetamido group is a functional group that can significantly influence the biological activity of a molecule. In this compound, the methoxyacetamido group is attached to the benzofuran ring, which may enhance its solubility and bioavailability. This substitution pattern is particularly interesting because it can modulate the compound's interactions with biological targets, potentially leading to improved efficacy and reduced side effects.

Recent research has focused on the potential therapeutic applications of N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide. Studies have shown that this compound exhibits significant antioxidant activity, which could be beneficial in treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, preliminary in vitro and in vivo studies have demonstrated that the compound has anticancer properties, particularly against certain types of solid tumors. These findings suggest that N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide may have a role in cancer therapy.

Another area of interest is the compound's anti-inflammatory potential. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties can be valuable therapeutic agents. Research has shown that N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This property makes it a promising candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral medication. Additionally, the compound's stability under various conditions has been evaluated, ensuring its reliability in different formulations.

In terms of safety and toxicity, preliminary studies have indicated that N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide has a low toxicity profile at therapeutic doses. However, further extensive safety evaluations are necessary to fully understand its long-term effects and potential side effects.

Current research efforts are focused on optimizing the synthesis methods for N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide to improve yield and reduce costs. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods are being explored to enhance the efficiency of the production process. These improvements will facilitate large-scale production and make the compound more accessible for clinical trials and eventual commercialization.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 872612-91-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to explore its full potential and pave the way for its use in treating various diseases.